2-(Propylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-propylsulfanyl-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H19F3N2S/c1-2-9-22-15-12(10-20)14(16(17,18)19)11-7-5-3-4-6-8-13(11)21-15/h2-9H2,1H3
• InChI Key: XXCCYHLOOAFEQX-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(CCCCCC2)C(=C1C#N)C(F)(F)F
• Molecular Formula: C16H19F3N2S
• Molecular Weight: 328.4 g/mol

Description

Trifluoromethylpyridine (TFMP) is a biologically active fragment formed by connecting trifluoromethyl and pyridine ring. It has unique physical and chemical properties and outstanding biological activity.

Synthesis Analysis

A variety of pesticide compounds with the TFMP fragment have been discovered and marketed. The synthesis of these compounds is based on the structure-activity relationships, design mentality, and potential mechanism.

Molecular Structure Analysis

The molecular structure of TFMP is formed by connecting a trifluoromethyl group and a pyridine ring.

Chemical Reactions Analysis

The reaction of TFMP proceeds via the formation of N-silyl enamine and trifluoromethylated enamine intermediates.

Future Directions

The future directions of TFMP research involve the creation of new molecules containing TFMP fragments based on the structure-activity relationships, design mentality, and potential mechanism.